BENGHE Foundational & Exploratory

Check Availability & Pricing

Biocatalytic Synthesis of Adipic Acid from
Glucose: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction

Adipic acid is a commercially significant dicarboxylic acid, primarily used in the production of
nylon-6,6. The conventional chemical synthesis of adipic acid from petroleum-based
feedstocks is associated with significant greenhouse gas emissions, particularly nitrous oxide.
Consequently, there is a growing interest in developing sustainable and environmentally
friendly biocatalytic routes for adipic acid production from renewable resources like glucose.
This technical guide provides an in-depth overview of the core metabolic pathways,
experimental protocols, and quantitative data related to the biocatalytic synthesis of adipic
acid from glucose, intended for researchers, scientists, and professionals in drug development
and biotechnology.

Core Biosynthetic Pathways

Several biosynthetic pathways have been engineered in microorganisms, primarily Escherichia
coli and Saccharomyces cerevisiae, to produce adipic acid from glucose. These routes can be
broadly categorized into three main strategies: the reverse [3-oxidation pathway, the muconic
acid pathway, and the a-ketoadipate pathway.

Reverse B-Oxidation Pathway

The reverse (-oxidation pathway is a synthetic route that essentially reverses the natural fatty
acid degradation process. It starts with the condensation of acetyl-CoA and succinyl-CoA, two
key metabolites derived from glucose metabolism, to form a C6 backbone that is subsequently
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converted to adipic acid.[1] This pathway has been successfully implemented in both E. coli
and S. cerevisiae.[2][3]

The key enzymatic steps in the reverse [3-oxidation pathway are:

B-Ketothiolase: Condenses acetyl-CoA and succinyl-CoA to form 3-oxoadipyl-CoA.

3-Hydroxyacyl-CoA Dehydrogenase: Reduces 3-oxoadipyl-CoA to 3-hydroxyadipyl-CoA.

Enoyl-CoA Hydratase: Dehydrates 3-hydroxyadipyl-CoA to 2,3-hexenedioyl-CoA.

Enoyl-CoA Reductase: Reduces 2,3-hexenedioyl-CoA to adipyl-CoA.

Thioesterase: Hydrolyzes adipyl-CoA to release adipic acid.
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Caption: Reverse 3-Oxidation Pathway for Adipic Acid Synthesis.

Muconic Acid Pathway

The muconic acid pathway involves the biological production of cis,cis-muconic acid from
glucose, which is then hydrogenated to adipic acid. This hydrogenation can be achieved either
through chemical catalysis or, more recently, through enzymatic reduction.[4][5] The initial
steps of this pathway often leverage the shikimate pathway, a native aromatic amino acid
biosynthesis pathway in many microorganisms.[4]

The key enzymatic steps for the production of cis,cis-muconic acid from glucose are:

o 3-Dehydroshikimate (DHS) Dehydratase: Converts 3-dehydroshikimate (an intermediate of
the shikimate pathway) to protocatechuic acid (PCA).
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e Protocatechuate Decarboxylase: Decarboxylates PCA to catechol.

e Catechol 1,2-Dioxygenase: Cleaves the aromatic ring of catechol to form cis,cis-muconic
acid.

The final step, the hydrogenation of cis,cis-muconic acid to adipic acid, can be catalyzed by
an Enoate Reductase.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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